Cas no 1545498-24-5 (5-Fluoro-1H-indole-3-sulfonamide)

• Product Name: 5-Fluoro-1H-indole-3-sulfonamide
• CAS No: 1545498-24-5
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• MDL: MFCD24285617
• CID: 5243944
• PubChem ID: 82695529
• Update Time: 2026-03-08

5-Fluoro-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-indole-3-sulfonamide

• MDL： MFCD24285617
• Inchi： 1S/C8H7FN2O2S/c9-5-1-2-7-6(3-5)8(4-11-7)14(10,12)13/h1-4,11H,(H2,10,12,13)
• InChI Key： YYZGLDYERRKNCE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(S(N)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Fluoro-1H-indole-3-sulfonamide

Comprehensive Overview of 5-Fluoro-1H-indole-3-sulfonamide (CAS No. 1545498-24-5): Properties, Applications, and Research Insights

5-Fluoro-1H-indole-3-sulfonamide (CAS No. 1545498-24-5) is a fluorinated indole derivative gaining significant attention in pharmaceutical and biochemical research. This compound belongs to the sulfonamide class, known for its versatile biological activities. The presence of a fluoro substituent at the 5-position enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, particularly in oncology and neurology.

The structural uniqueness of 5-Fluoro-1H-indole-3-sulfonamide lies in its indole core, a privileged scaffold in medicinal chemistry. Indole derivatives are widely studied for their role in signal transduction pathways and protein-protein interactions. With the growing demand for small-molecule therapeutics, this compound has emerged as a key intermediate in synthesizing novel kinase inhibitors and GPCR ligands. Recent studies highlight its applicability in neurodegenerative disease models, aligning with the global focus on Alzheimer's and Parkinson's research.

From a synthetic perspective, 1545498-24-5 offers excellent chemo-selectivity due to its sulfonamide group, enabling precise modifications for structure-activity relationship (SAR) studies. Its fluorine atom contributes to improved lipophilicity and bioavailability, addressing common challenges in drug development. Industry experts are investigating its utility in cancer immunotherapy, leveraging its ability to modulate immune checkpoint proteins—a hot topic in precision medicine.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of 5-Fluoro-1H-indole-3-sulfonamide reveals favorable toxicological parameters, supporting its suitability for further preclinical trials. The compound’s low cytotoxicity in normal cell lines contrasts with its efficacy in malignant cells, sparking interest in selective targeting strategies. As the pharmaceutical industry shifts toward fragment-based drug design, this molecule serves as a valuable chemical probe for high-throughput screening.

Market trends indicate rising demand for fluorinated bioactive compounds, driven by their enhanced metabolic stability and target engagement. 1545498-24-5 aligns with this trend, offering a balance between synthetic accessibility and biological potency. Its applications extend to diagnostic imaging, where fluorinated tracers are critical for PET (Positron Emission Tomography) scans. Researchers are also evaluating its role in antibiotic adjuvants, responding to the urgent need for antimicrobial resistance solutions.

In conclusion, 5-Fluoro-1H-indole-3-sulfonamide (CAS No. 1545498-24-5) represents a multifaceted tool for modern drug discovery. Its integration into AI-driven molecular modeling platforms underscores its relevance in computational chemistry. With ongoing advancements in bioconjugation techniques and nanocarrier systems, this compound is poised to contribute to next-generation therapeutics, addressing unmet medical needs in rare diseases and personalized healthcare.